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Compound of Interest

Compound Name: WAY-608094

Cat. No.: B10816682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WAY-608094, chemically identified as (2,3-Di-2-furanyl-6-quinoxalinyl)phenylmethanone,

remains a molecule of scientific interest primarily within chemical supplier catalogs, yet its

history and developmental pathway are conspicuously absent from public scientific literature

and patent databases. Despite its classification as an "active molecule," a comprehensive

search for its discovery, preclinical data, and specific biological targets has yielded no

substantive information. This guide serves to consolidate the known chemical identity of WAY-
608094 and to highlight the current void in publicly available research regarding its

development.

Chemical Identity
A summary of the key chemical identifiers for WAY-608094 is presented below.

Property Value

IUPAC Name
(2,3-Di-2-furanyl-6-

quinoxalinyl)phenylmethanone

CAS Number 312590-55-9

Molecular Formula C₂₃H₁₄N₂O₃

Molecular Weight 366.37 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b10816682?utm_src=pdf-interest
https://www.benchchem.com/product/b10816682?utm_src=pdf-body
https://www.benchchem.com/product/b10816682?utm_src=pdf-body
https://www.benchchem.com/product/b10816682?utm_src=pdf-body
https://www.benchchem.com/product/b10816682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10816682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Developmental History and Research Status
The designation "WAY" suggests a possible origin within the research and development

pipeline of Wyeth, a former pharmaceutical company. However, no patents or publications from

Wyeth or its subsequent parent company, Pfizer, explicitly mention WAY-608094. The

compound is commercially available from multiple chemical suppliers, indicating its synthesis

and potential use as a research chemical or building block.

The broader class of molecules to which WAY-608094 belongs, quinoxaline derivatives, has

been the subject of extensive research. These compounds are known to exhibit a wide range of

biological activities, including roles as anticancer agents and kinase inhibitors. For instance,

various quinoxaline derivatives have been investigated for their potential to inhibit apoptosis

signal-regulated kinase 1 (ASK1). Furthermore, the "furan-2-yl(phenyl)methanone" moiety

present in WAY-608094 is structurally related to compounds that have been studied for their

protein tyrosine kinase inhibitory activity.

Despite these connections to pharmacologically active chemical families, the specific biological

rationale for the synthesis of WAY-608094, its intended target, and any subsequent findings

from screening or preclinical evaluation remain unpublished.

Concluding Remarks
The history and development of WAY-608094 are currently shrouded in obscurity. While its

chemical structure is defined and it is available for research purposes, the absence of any

associated scientific literature or patents prevents a detailed analysis of its intended use,

mechanism of action, or developmental trajectory. It is plausible that WAY-608094 was

synthesized as part of a larger library of compounds for high-throughput screening and either

failed to show significant activity, or the results of its evaluation were never publicly disclosed.

For researchers interested in this molecule, the path forward would likely involve de novo

investigation of its biological properties. Without any foundational data, it is not possible to

provide the requested in-depth technical guide, including quantitative data, experimental

protocols, and signaling pathway diagrams.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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